Cas no 118802-45-2 (2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 118802-45-2
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD03931360
• CID: 4576421
• PubChem ID: 135480876
• Update Time: 2025-06-14

2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinyl-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• 2-hydrazinyl-5,6,7,8-tetrahydroquinazolin-4-ol
• 4(3H)-Quinazolinone, 2-hydrazinyl-5,6,7,8-tetrahydro-
• 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one

• MDL： MFCD03931360
• Inchi： 1S/C8H12N4O/c9-12-8-10-6-4-2-1-3-5(6)7(13)11-8/h1-4,9H2,(H2,10,11,12,13)
• InChI Key： YYNKPUBLXZGSLR-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)NC=1NN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one

Recent Advances in the Study of 2-Hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS: 118802-45-2): A Comprehensive Research Brief

The compound 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS: 118802-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the unique structural features of 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one, which make it a promising candidate for drug development. The compound's hexahydroquinazolinone core, coupled with a hydrazinyl substituent, has been shown to exhibit significant interactions with various biological targets. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the most notable findings in recent literature is the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the low micromolar range, suggesting its utility as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, preliminary in vivo studies in rodent models have shown promising anti-inflammatory effects without the gastrointestinal side effects commonly associated with traditional NSAIDs.

Further investigations have explored the compound's potential in oncology. Researchers have identified that 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one exhibits moderate cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that this activity may be linked to the compound's ability to interfere with cell cycle progression and induce apoptosis through the mitochondrial pathway. However, these findings remain preliminary, and further optimization of the compound's selectivity and potency is required.

The synthetic routes to 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one have also been a focus of recent research. Several groups have reported improved synthetic methodologies that enhance yield and purity while reducing environmental impact. Notably, a green chemistry approach utilizing microwave-assisted synthesis has been developed, reducing reaction times from hours to minutes while maintaining high product yields (>85%). These advancements in synthesis are critical for scaling up production for potential preclinical and clinical studies.

Despite these promising developments, challenges remain in the development of 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one as a therapeutic agent. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting research into prodrug strategies and formulation optimization. Additionally, comprehensive toxicological assessments are still needed to fully evaluate the compound's safety profile. Current research efforts are focused on addressing these challenges through structural modifications and advanced drug delivery systems.

In conclusion, 2-hydrazinyl-3,4,5,6,7,8-hexahydroquinazolin-4-one represents a promising scaffold for drug discovery with multiple potential therapeutic applications. The recent advancements in understanding its biological activities, coupled with improvements in synthetic methodologies, have positioned this compound as an important subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. Researchers and industry professionals in the chemical biology and pharmaceutical fields are encouraged to monitor further developments related to this intriguing molecule.